Cas no 1406845-48-4 (6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide)

• Product Name: 6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide
• CAS No: 1406845-48-4
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• CID: 5466196
• PubChem ID: 63972010
• Update Time: 2025-05-19

6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-N-[(1-methyl-3-pyrrolidinyl)methyl]-3-pyridinecarboxamide
• 6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide

• Inchi： 1S/C12H16FN3O/c1-16-5-4-9(8-16)6-15-12(17)10-2-3-11(13)14-7-10/h2-3,7,9H,4-6,8H2,1H3,(H,15,17)
• InChI Key： FYDPMYUUDTWNKB-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC=C1C(NCC1CCN(C)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide

6-Fluoro-N-(1-Methylpyrrolidin-3-Yl)Methylpyridine-3-Carboxamide: A Comprehensive Overview

The compound 6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide, identified by the CAS number 1406845-48-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The presence of a fluorine atom at the 6-position of the pyridine ring, along with the N-substituted 1-methylpyrrolidine group, contributes to its unique chemical properties and functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis has further streamlined the production process, ensuring high yields and purity. This has made 6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide a valuable intermediate in the development of novel pharmaceutical agents.

In terms of pharmacological activity, this compound has shown promising results in preliminary in vitro studies. It exhibits moderate inhibitory effects on certain kinase enzymes, suggesting potential applications in oncology and inflammatory diseases. Additionally, its ability to modulate ion channels has been explored, opening avenues for its use in neurodegenerative disorders.

The structural uniqueness of 6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide lies in its hybrid framework, combining a pyridine ring with a substituted pyrrolidine moiety. This combination not only enhances its solubility but also imparts favorable pharmacokinetic properties, making it an attractive candidate for drug delivery systems. Recent studies have also highlighted its potential as a building block for constructing larger molecular frameworks, such as macrocycles and supramolecular assemblies.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production process, ensuring reduced waste generation and energy consumption. This aligns with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, 6-fluoro-N-(1-methylpyrrolidin-3-yl)methylpyridine-3-carboxamide represents a significant advancement in the field of organic synthesis and drug discovery. Its versatile structure, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a key player in future therapeutic developments. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements in chemistry and medicine.